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Abstract

5-Fluoro-2-nitroanisole is a halogenated aromatic organic compound that serves as a pivotal
intermediate in the synthesis of a variety of more complex molecules.[1] With the chemical
formula C7H6FNQOS3, this compound is characterized by a benzene ring substituted with a
fluorine atom, a nitro group, and a methoxy group.[1] Its unique structural features make it a
valuable building block in the pharmaceutical and agrochemical industries.[1][2][3] This guide
provides an in-depth overview of the discovery and history of 5-Fluoro-2-nitroanisole, its
physicochemical properties, detailed experimental protocols for its synthesis, and its
applications in research and development.

Discovery and History

The precise discovery of 5-Fluoro-2-nitroanisole is not attributed to a single individual or a
specific date in widely available scientific literature.[1] Its emergence is closely linked to the
broader development of organofluorine chemistry and the increasing interest in fluorinated
compounds in medicinal chemistry and materials science. The strategic incorporation of
fluorine into organic molecules can significantly modulate their biological activity,
physicochemical properties, and metabolic stability.[4]

The synthesis of 5-Fluoro-2-nitroanisole has been documented in various patents and
chemical literature, primarily in the context of its utility as an intermediate for producing more
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complex molecules, including active pharmaceutical ingredients (APIs) and agrochemicals.[1]
[2] Its history is therefore one of enabling chemical synthesis rather than of a landmark
discovery in its own right.

Physicochemical Properties

5-Fluoro-2-nitroanisole is typically a pale yellow to light brown crystalline solid at room
temperature.[1] It possesses a faint, characteristic odor typical of nitroaromatic compounds.[1]
A summary of its key quantitative properties is presented in the table below.

Property Value Source
Molecular Formula C7H6FNO3 [5]
Molecular Weight 171.13 g/mol [6]
Melting Point 47-52 °C [7]
Boiling Point 272 °C (lit.) [518]
Density 1.321+0.06 g/cm3 (Predicted) [5]
Purity >98.0% (GC) [9]

CAS Number 448-19-1 [6]

Experimental Protocols for Synthesis

Several synthetic routes for 5-Fluoro-2-nitroanisole have been reported. The choice of
method often depends on the desired scale, purity, and available starting materials. Below are
detailed protocols for two common synthetic pathways.

Synthesis from 5-Fluoro-2-nitrophenol

This method involves the methylation of 5-fluoro-2-nitrophenol using dimethyl sulfate in the
presence of a base.

Experimental Protocol:
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Reaction Setup: In a 5-liter, four-necked flask equipped with a mechanical stirrer,
thermometer, and addition funnel, add 2500 g of N,N-dimethylformamide (DMF), 500 g (3.20
mol) of 5-fluoro-2-nitrophenol, and 483 g (3.50 mol) of anhydrous potassium carbonate.

Heating: Heat the mixture to 60 °C with stirring.

Addition of Methylating Agent: Slowly add 424 g (3.36 mol) of dimethyl sulfate dropwise over
a period of 2-3 hours, maintaining the temperature at 60 °C.

Reaction Progression: After the addition is complete, raise the temperature to 90-100 °C and
maintain for 5-6 hours.

Monitoring: Monitor the reaction progress using gas chromatography (GC) until the
concentration of 5-fluoro-2-nitrophenol is below 0.5%.[10]

Work-up:

o Cool the reaction mixture to 50 °C. The precipitation of monomethyl potassium sulfate will
be observed.

o Filter the mixture to remove the salt.
o Subiject the filtrate to vacuum distillation to recover the DMF.

o The resulting yellow oily liquid is 5-Fluoro-2-nitroanisole (yield: 515 g, 94.1%; purity by
GC: 99.5%).[8][10]
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Synthesis of 5-Fluoro-2-nitroanisole from 5-Fluoro-2-nitrophenol.

Synthesis from 2,4-Difluoro-1-nitrobenzene

This alternative route involves the nucleophilic aromatic substitution of a fluorine atom in 2,4-
difluoro-1-nitrobenzene with a methoxy group.

Experimental Protocol:

o Reaction Setup: To a clean, dry round-bottom flask, add 500 ml of toluene and 500 g of 2,4-
difluoro-1-nitrobenzene.

e Cooling: Cool the reaction mixture to 0 °C using an ice bath.

» Addition of Methanol: Slowly add 100 ml of methanol to the reaction mass while maintaining

the temperature at 0 °C.

o Addition of Base: Add 353 g of potassium tert-butoxide (PTB) in 10 portions (lots) to the
reaction mass at 0 °C.
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» Reaction Progression:
o Stir the reaction mass at 0 °C for 15-30 minutes.
o Raise the temperature to 20 °C and continue stirring for 4 hours.[10]
o Work-up:
o Decompose the reaction mass by adding 1500 ml of water and stir for 10-15 minutes.
o Add toluene to the mixture and separate the organic layer.
o Extract the aqueous layer with toluene and combine the organic layers.

o Wash the combined organic layer with 1000 ml of water, followed by a brine solution (50 g
NaCl in 500 ml water).

o Dry the organic layer over sodium sulfate.
o Distill off the solvent under vacuum.

o Add 1000 ml of petroleum ether to the residue and cool to below 10 °C, then stir for 30
minutes.

o Filter the solid, wash with 200 ml of petroleum ether, and dry at 50-60 °C for 3-5 hours to
yield the final product (Yield: 470 g, 87.38%).[10]
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Synthesis from 2,4-Difluoro-1-nitrobenzene.

Applications in Research and Drug Development

5-Fluoro-2-nitroanisole is a versatile intermediate in organic synthesis, primarily utilized in the

pharmaceutical and agrochemical sectors.[1][2]

o Pharmaceutical Industry: It serves as a crucial building block in the synthesis of active
pharmaceutical ingredients (APIs).[2] The presence of the fluorine atom and the nitro group
provides reactive sites for further chemical transformations, allowing for the introduction of
specific functionalities into drug candidates.[3] For instance, it is used as an intermediate in
the synthesis of Osimertinib (AZD-9291), a medication used to treat non-small cell lung
cancer.[11] It is also a reagent in the synthetic preparation of imidazopyridines, which act as
inhibitors of the insulin-like growth factor-1 receptor.[8]

e Agrochemicals: In the agrochemical industry, this compound is employed in the creation of

advanced pesticides and herbicides.[1][2]
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e Research and Development: Researchers in academia and industry utilize 5-Fluoro-2-
nitroanisole to explore new reaction mechanisms and synthesize novel complex organic
structures.[2]
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Applications of 5-Fluoro-2-nitroanisole.

Safety and Handling

5-Fluoro-2-nitroanisole is considered a hazardous chemical due to the presence of both nitro
and fluorinated functional groups.[1] Prolonged or repeated exposure may lead to toxic effects,
including skin sensitization, respiratory irritation, and potential liver and kidney damage.[1]
Acute symptoms upon inhalation or ingestion can include nausea, dizziness, and headache.[1]
It is essential to handle this compound in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

5-Fluoro-2-nitroanisole is a commercially important chemical intermediate with significant
applications in the pharmaceutical and agrochemical industries. While its specific discovery is
not well-documented, its utility as a building block for complex fluorinated molecules is well-
established. The synthetic protocols provided herein offer reliable methods for its preparation.
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As the demand for sophisticated fluorinated compounds continues to grow, the importance of
5-Fluoro-2-nitroanisole in research and development is expected to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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